Cas no 116163-74-7 (Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4,15-diacetate 8-pentanoate, (3a,4b,8a)- (9CI))

• Product Name: Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4,15-diacetate 8-pentanoate, (3a,4b,8a)- (9CI)
• CAS No: 116163-74-7
• MF: C₂₄H₃₄O₉
• MW: 466.521368503571
• CID: 224743
• PubChem ID: 3081101
• Update Time: 2025-04-19

Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4,15-diacetate 8-pentanoate, (3a,4b,8a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4,15-diacetate 8-pentanoate, (3a,4b,8a)- (9CI)
• 8-n-Pentanoylneosolaniol
• 8-pentanoylneosolaniol
• (3beta,4alpha,8alpha,12xi)-4,15-bis(acetyloxy)-3-hydroxy-12,13-epoxytrichothec-9-en-8-yl pentanoate
• Trichothec-9-ene-3,4,8,15-tetrol, 12,13-epoxy-, 4,15-diacetate 8-pentanoate, (3alpha,4beta,8alpha)-
• DTXSID60921944
• CHEBI:175666
• [(1S,2R,4S,7R,9R,10R,11S)-11-Acetyloxy-2-(acetyloxymethyl)-10-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-4-yl] pentanoate
• 4,15-Bis(acetyloxy)-3-hydroxy-12,13-epoxytrichothec-9-en-8-yl pentanoate
• 116163-74-7

• Inchi： 1S/C24H34O9/c1-6-7-8-18(27)32-16-10-23(11-29-14(3)25)17(9-13(16)2)33-21-19(28)20(31-15(4)26)22(23,5)24(21)12-30-24/h9,16-17,19-21,28H,6-8,10-12H2,1-5H3/t16-,17+,19+,20+,21+,22+,23+,24?/m0/s1
• InChI Key： QXHICULSTMOREA-GOLADLMOSA-N
• SMILES： O1CC21[C@H]1[C@@H]([C@H]([C@]2(C)[C@@]2(COC(C)=O)C[C@@H](C(C)=C[C@H]2O1)OC(CCCC)=O)OC(C)=O)O

Computed Properties

• Exact Mass: 466.22
• Monoisotopic Mass: 466.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 868
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 549.3°Cat760mmHg
• Flash Point: 178.8°C
• Refractive Index: 1.547

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes